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Compound of Interest

Compound Name: Benzyl ethyl sulfide

Cat. No.: B1619846 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzyl Ethyl Sulfide (CAS No.

6263-62-3), summarizing its chemical and physical properties, synthesis methods, safety

information, and analytical protocols. This document also addresses the current landscape of

its biological activity and potential applications in drug development, highlighting areas where

further research is needed.

Chemical and Physical Properties
Benzyl ethyl sulfide is an organic sulfur compound with the molecular formula C₉H₁₂S.[1] It is

also known by other names such as ethyl benzyl sulfide and ((ethylthio)methyl)benzene. A

summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Benzyl Ethyl Sulfide
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Property Value Reference(s)

CAS Number 6263-62-3 [1][2]

Molecular Formula C₉H₁₂S [1]

Molecular Weight 152.26 g/mol [1]

Appearance

Not explicitly stated for Benzyl

Ethyl Sulfide. Benzyl sulfide is

a white solid.

[3]

Odor

Not explicitly stated for Benzyl

Ethyl Sulfide. Benzyl sulfide

has a stench.

[3]

Boiling Point Not available

Melting Point

Not available. Benzyl sulfide

has a melting point of 44 - 49

°C.

[3]

Density Not available

Solubility

Not explicitly stated for Benzyl

Ethyl Sulfide. Benzyl sulfide is

insoluble in water.

[3]

Flash Point

Not explicitly stated for Benzyl

Ethyl Sulfide. Benzyl sulfide

has a flash point of > 110 °C.

[3]

XLogP3-AA 2.7 [1]

Topological Polar Surface Area 25.3 Å² [1]

Rotatable Bond Count 3 [1]

Synthesis and Manufacturing
Several synthetic routes for benzyl ethyl sulfide and related compounds have been reported.

A common method involves the nucleophilic substitution of a benzyl halide with an ethylthiolate

salt.
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Experimental Protocol: Synthesis of Benzyl Sulfides via
Substitution Reaction
While a detailed, step-by-step protocol for the synthesis of benzyl ethyl sulfide was not found

in the reviewed literature, a general procedure for the synthesis of benzyl sulfides is described.

This typically involves the reaction of a benzyl halide with a thiol in the presence of a base, or

the reaction of a benzyl Grignard reagent with a phosphinic acid thioester.[3]

General Procedure for Synthesis of Benzyl Sulfides:

A solution of the chosen thiol (e.g., ethanethiol) is prepared in a suitable solvent (e.g.,

ethanol).

A base (e.g., sodium hydroxide or sodium ethoxide) is added to the solution to deprotonate

the thiol and form the corresponding thiolate.

The benzyl halide (e.g., benzyl chloride or benzyl bromide) is then added to the reaction

mixture.

The reaction is typically stirred at room temperature or with gentle heating for a specified

period.

After the reaction is complete, the mixture is worked up by extraction and purified by a

suitable method such as distillation or column chromatography.

A logical workflow for a typical synthesis is depicted in the following diagram.

Prepare Reactants:
- Benzyl Halide
- Ethanethiol

- Base (e.g., NaOH)

Reaction:
- Dissolve thiol in solvent

- Add base to form thiolate
- Add benzyl halide

- Stir at specified temperature

1. Combine
Work-up:

- Quench reaction
- Extract with organic solvent

- Wash with brine

2. Process
Purification:

- Dry organic layer
- Evaporate solvent

- Purify by distillation or chromatography

3. Isolate Benzyl Ethyl Sulfide4. Final Product

Click to download full resolution via product page

Caption: General workflow for the synthesis of Benzyl Ethyl Sulfide.

Safety and Handling
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A specific Material Safety Data Sheet (MSDS) for Benzyl Ethyl Sulfide (CAS 6263-62-3) was

not available in the public domain at the time of this review. However, safety data for the closely

related compound, benzyl sulfide, provides some guidance on handling precautions. It is

imperative to handle benzyl ethyl sulfide with care in a well-ventilated fume hood, wearing

appropriate personal protective equipment (PPE).

Table 2: General Safety and Handling Precautions (based on Benzyl Sulfide)

Hazard Category Precautionary Statements Reference(s)

Acute Toxicity
May be harmful if swallowed,

inhaled, or in contact with skin.
[3][4]

Skin Corrosion/Irritation May cause skin irritation. [4]

Eye Damage/Irritation
May cause serious eye

irritation.
[4]

Personal Protective Equipment

(PPE)

Wear protective gloves,

clothing, and eye/face

protection.

[3][4]

Handling

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Use only in a well-

ventilated area.

[3][4]

Storage

Keep container tightly closed

in a dry and well-ventilated

place.

[4]

Fire Fighting

Use water spray, carbon

dioxide (CO2), dry chemical, or

alcohol-resistant foam.

[3]

Incompatible Materials Strong oxidizing agents. [3]

Note: This information is based on a related compound and should be used as a general

guideline only. A specific SDS for benzyl ethyl sulfide should be consulted when available.
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Analytical Methods
The characterization and purity assessment of benzyl ethyl sulfide can be performed using

standard analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and

Nuclear Magnetic Resonance (NMR) spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for separating and identifying volatile and semi-volatile

compounds.

General GC-MS Protocol:

Sample Preparation: A dilute solution of benzyl ethyl sulfide is prepared in a volatile organic

solvent (e.g., dichloromethane or hexane).

Injection: A small volume of the sample is injected into the GC inlet.

Separation: The sample is vaporized and carried by an inert gas through a capillary column.

The separation is based on the compound's boiling point and affinity for the stationary phase.

A typical temperature program would involve an initial hold followed by a ramp to a final

temperature to ensure the elution of the compound.

Detection: As the compound elutes from the column, it enters the mass spectrometer, where

it is ionized (typically by electron impact), and the resulting fragments are separated by their

mass-to-charge ratio, generating a unique mass spectrum.

Analysis: The retention time and the mass spectrum are used to identify and quantify the

compound.

Sample Preparation:
Dilute in volatile solvent GC Injection Chromatographic Separation

(Capillary Column)
Mass Spectrometry:

Electron Impact Ionization Mass Analysis & Detection Data Analysis:
Retention Time & Mass Spectrum

Click to download full resolution via product page

Caption: A typical workflow for GC-MS analysis.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the molecular structure of a compound.

General ¹H and ¹³C NMR Protocol:

Sample Preparation: Approximately 5-25 mg of the sample is dissolved in 0.5-0.7 mL of a

deuterated solvent (e.g., CDCl₃) in a clean NMR tube.[5]

Data Acquisition: The NMR tube is placed in the spectrometer, and the magnetic field is

shimmed to achieve homogeneity. Standard pulse sequences are used to acquire ¹H and ¹³C

NMR spectra.

Data Processing and Analysis: The resulting free induction decay (FID) is Fourier

transformed, and the spectrum is phased and baseline corrected. The chemical shifts,

coupling constants, and integration of the peaks are analyzed to elucidate the structure of

the molecule.

Biological Activity and Drug Development Potential
As of the date of this report, there is a significant lack of publicly available data on the specific

biological activity, cytotoxicity, and potential therapeutic applications of benzyl ethyl sulfide.

Studies on structurally related compounds, such as derivatives of benzyl phenyl sulfide, have

shown some antimicrobial activity.[6] Additionally, research on benzyl naphthyl sulfoxide and

sulfone derivatives has explored their antitumor effects, noting that the corresponding sulfide

precursor exhibited the weakest cytotoxic activity.[7] However, these findings cannot be directly

extrapolated to benzyl ethyl sulfide without specific experimental validation.

Data Gap
The absence of research on the biological effects of benzyl ethyl sulfide represents a

significant data gap. For researchers and drug development professionals, this presents an

opportunity for novel investigation. A general workflow for initial in vitro screening is proposed

below.
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In Vitro Cytotoxicity Screening

Mechanism of Action Studies (if cytotoxic)

Cell Line Culture
(e.g., Cancer and Normal cell lines)

Treatment with Benzyl Ethyl Sulfide
(Dose-response and time-course)

Cell Viability Assay
(e.g., MTT, XTT)

Data Analysis
(IC50 determination)

Apoptosis Assays
(e.g., Annexin V/PI staining, Caspase activity)

Proceed if cytotoxic

Cell Cycle Analysis
(Flow Cytometry)

Proceed if cytotoxic

Signaling Pathway Analysis
(e.g., Western Blot, PCR)

Proceed if cytotoxic

Click to download full resolution via product page

Caption: A general workflow for assessing the cytotoxicity of a test compound.

Metabolism
Specific metabolic pathways for benzyl ethyl sulfide have not been documented. However,

the metabolism of the related compound, benzyl sulfide, has been studied in microorganisms.

[7] The primary metabolic routes involve oxidation of the sulfur atom and cleavage of the

carbon-sulfur bond.

Postulated Metabolic Pathway (based on Benzyl Sulfide)
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The microbial degradation of benzyl sulfide can proceed through two main pathways:

Oxidative C-S Bond Cleavage: This pathway leads to the formation of benzaldehyde and

benzyl mercaptan. Benzaldehyde can be further oxidized to benzoic acid or reduced to

benzyl alcohol.

Sulfoxidation: The sulfide can be oxidized to the corresponding sulfoxide and then to the

sulfone.

The following diagram illustrates the postulated metabolic pathway for benzyl sulfide, which

may provide insights into the potential metabolism of benzyl ethyl sulfide.

C-S Bond CleavageSulfoxidation

Benzyl Sulfide

Benzaldehyde

Oxidative
Cleavage

Benzyl Mercaptan

Oxidative
Cleavage

Benzyl Sulfoxide

Oxidation

Benzoic Acid

Oxidation

Benzyl Alcohol

Reduction

Benzyl Sulfone

Oxidation

Click to download full resolution via product page

Caption: Postulated metabolic pathway of the related compound, Benzyl Sulfide.

Disclaimer: This pathway is for the related compound benzyl sulfide and has not been

experimentally verified for benzyl ethyl sulfide.

Conclusion
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Benzyl ethyl sulfide is a readily synthesizable organic sulfide. While its fundamental chemical

and physical properties are partially documented, there is a notable absence of a dedicated

Safety Data Sheet and detailed experimental protocols in the public literature. The most

significant knowledge gap lies in the realm of its biological activity. There is currently no

published data on its effects on cell lines, its potential as a therapeutic agent, or its metabolic

fate in biological systems. This lack of information presents a clear opportunity for future

research to explore the potential of benzyl ethyl sulfide in drug discovery and other scientific

applications. Researchers are strongly encouraged to perform thorough safety assessments

before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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